Cas no 1251599-15-1 (N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide
• CAS No: 1251599-15-1
• MF: C₂₀H₁₇BrFN₃O₂
• MW: 430.270287275314
• CID: 5396169
• Update Time: 2025-10-31

N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-methylphenyl)-2-[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxyacetamide
• N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C20H17BrFN3O2/c1-12-3-8-17(16(21)9-12)24-18(26)11-27-19-10-13(2)23-20(25-19)14-4-6-15(22)7-5-14/h3-10H,11H2,1-2H3,(H,24,26)
• InChI Key： SBIZJSZVOIEDOF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1Br)(=O)COC1C=C(C)N=C(C2=CC=C(F)C=C2)N=1

Computed Properties

• Exact Mass: 429.049
• Monoisotopic Mass: 429.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide

N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide: A Comprehensive Overview

N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl)oxy]}acetamide, with the CAS number 1251599-15-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and methylated phenyl group, a fluorinated phenyl group, and a methylated pyrimidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl)oxy]}acetamide involves multiple steps, including the formation of the brominated and methylated phenyl group, the introduction of the fluorinated phenyl group, and the construction of the pyrimidine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activities, N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl)oxy]}acetamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising results in inhibiting kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

Recent studies have also explored the potential of N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl)oxy]}acetamide as an antiviral agent. Its ability to interfere with viral replication mechanisms makes it a candidate for the development of new antiviral therapies. In particular, its activity against RNA viruses has been highlighted in several preclinical studies, suggesting its potential in combating viral infections such as influenza and coronaviruses.

The pharmacokinetic properties of N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl)oxy]}acetamide have been investigated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its oral bioavailability and plasma stability are particularly noteworthy, indicating its potential for oral administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl)oxy]}acetamide in various therapeutic applications. Early results from phase I trials have demonstrated that it is well-tolerated by patients with minimal adverse effects. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

In addition to its therapeutic applications, N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl)oxy]}acetamide has also been studied for its use in diagnostic imaging. Its unique structural features make it suitable for conjugation with imaging agents, allowing for non-invasive monitoring of disease progression and treatment response. This dual functionality as both a therapeutic and diagnostic agent highlights its versatility and potential impact on patient care.

The future outlook for N-(2-bromo-4-methylphenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yloxy]}acetamide is promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to bring this compound from the laboratory to the clinic.

In conclusion, N-(2-bromo-methylphenyl)-2-{[2-(4-fluoropheny)-6-methyldridine-yloxy]}acetamide (CAS 1251599-15-1) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and favorable pharmacokinetic properties, make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for improving patient outcomes in various diseases.